Cas no 2253629-97-7 (Lithium;4-chloro-2,3-difluorobenzenesulfinate)

• Product Name: Lithium;4-chloro-2,3-difluorobenzenesulfinate
• CAS No: 2253629-97-7
• MF: C₆H₂ClF₂LiO₂S
• MW: 218.534686565399
• CID: 6287123
• PubChem ID: 137935819
• Update Time: 2025-11-01

Lithium;4-chloro-2,3-difluorobenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 2253629-97-7
• Lithium 4-chloro-2,3-difluorobenzenesulfinate
• lithium(1+) ion 4-chloro-2,3-difluorobenzene-1-sulfinate
• Lithium;4-chloro-2,3-difluorobenzenesulfinate
• EN300-753148

• Inchi： 1S/C6H3ClF2O2S.Li/c7-3-1-2-4(12(10)11)6(9)5(3)8;/h1-2H,(H,10,11);/q;+1/p-1
• InChI Key： HRFQXSBGHRQJFL-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C=1F)F)S(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 217.9592129g/mol
• Monoisotopic Mass: 217.9592129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Lithium;4-chloro-2,3-difluorobenzenesulfinate

Recent Advances in the Study of Lithium 4-Chloro-2,3-difluorobenzenesulfinate (CAS: 2253629-97-7) in Chemical and Biomedical Applications

Lithium 4-chloro-2,3-difluorobenzenesulfinate (CAS: 2253629-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinate group and halogen-substituted benzene ring, exhibits promising potential in various applications, including medicinal chemistry, drug development, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its utility as a versatile intermediate or active pharmaceutical ingredient (API).

The synthesis of Lithium 4-chloro-2,3-difluorobenzenesulfinate has been optimized to achieve high yields and purity, which are critical for its application in pharmaceutical formulations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its chemical integrity. These methodological advancements ensure the reproducibility and scalability of its production, addressing key challenges in industrial applications.

In the realm of medicinal chemistry, Lithium 4-chloro-2,3-difluorobenzenesulfinate has been investigated for its role as a precursor in the synthesis of sulfonamide derivatives, which are known for their broad-spectrum biological activities. Recent studies have demonstrated its efficacy in inhibiting specific enzymatic pathways, making it a candidate for the development of novel therapeutics targeting inflammatory and infectious diseases. Furthermore, its lithium component has been explored for potential neuroprotective effects, although this area requires further investigation to elucidate the underlying mechanisms.

From a material science perspective, the compound's unique electronic properties have been leveraged in the design of advanced materials, including organic semiconductors and lithium-ion battery components. Its ability to facilitate electron transfer and stabilize reactive intermediates has opened new avenues for innovation in energy storage and conversion technologies. Researchers are particularly interested in its application in next-generation batteries, where it could enhance performance and safety.

Despite these promising developments, challenges remain in the widespread adoption of Lithium 4-chloro-2,3-difluorobenzenesulfinate. Issues such as stability under varying environmental conditions and potential toxicity profiles need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, Lithium 4-chloro-2,3-difluorobenzenesulfinate (CAS: 2253629-97-7) represents a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its diverse functionalities, paving the way for innovative solutions in drug development and material science. Future research should focus on optimizing its synthesis, exploring its biological mechanisms, and evaluating its safety and efficacy in clinical settings.